3-isopentyl-8-(2-methoxyphenyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(2-methoxyphenyl)-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H25N5O3/c1-13(2)10-11-24-19(27)17-18(23(4)21(24)28)22-20-25(17)12-14(3)26(20)15-8-6-7-9-16(15)29-5/h6-9,12-13H,10-11H2,1-5H3
• InChI Key: HAQGPGGINIRDIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C4=CC=CC=C4OC)N(C(=O)N(C3=O)CCC(C)C)C
• Molecular Formula: C21H25N5O3
• Molecular Weight: 395.5 g/mol
• CAS No.: 877643-86-2

Description

3-isopentyl-8-(2-methoxyphenyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C21H25N5O3 and its molecular weight is 395.463. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Affinity and Pharmaceutical Potential

Imidazo[2,1-f]purine derivatives have been extensively studied for their receptor affinity and potential pharmaceutical applications. Notably, certain derivatives have been identified as potent ligands for serotonin receptors (5-HT1A, 5-HT6, 5-HT7) and dopamine receptors (D2). For instance, arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones with specific substituents at the 7-position of the imidazo[2,1-f]purine-2,4-dione system have shown a range of receptor activities. Some compounds have been highlighted for their potent affinity towards 5-HT1A, 5-HT7 receptors, and dopamine D2 receptors, suggesting their potential in developing antidepressant and anxiolytic agents (Zagórska et al., 2015).

Potential in Affective Disorder Management

Certain imidazo[2,1-f]purine-2,4-dione derivatives have demonstrated promising results in mouse models of affective disorders. They have been characterized as presynaptic 5HT1A receptor agonists and postsynaptic 5HT1A, 5HT2A, and D2 receptors antagonists. Their central activity was compared with that of an atypical antipsychotic drug, indicating their potential in managing conditions like depression and anxiety (Partyka et al., 2014).

Antagonistic Activity on Adenosine Receptors

Compounds structurally related to imidazo[2,1-f]purine-2,4-diones have been reported to show antagonistic activity on adenosine receptors, specifically the A3 subtype. These findings suggest a potential therapeutic application in conditions where modulation of adenosine receptors is beneficial (Baraldi et al., 2005).